Cas no 2228697-79-6 (2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride)

• Product Name: 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• CAS No: 2228697-79-6
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 5860806
• PubChem ID: 137964498
• Update Time: 2025-05-24

2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpropyl)amino]-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• 2-(Isobutylamino)-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• 2228697-79-6
• 2-(2-methylpropylamino)-1,3-dihydroindene-2-carboxylic acid;hydrochloride
• EN300-1723507
• starbld0014568

• Inchi： 1S/C14H19NO2.ClH/c1-10(2)9-15-14(13(16)17)7-11-5-3-4-6-12(11)8-14;/h3-6,10,15H,7-9H2,1-2H3,(H,16,17);1H
• InChI Key： QWMJHCONQOITPH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC2C=CC=CC=2C1)NCC(C)C)=O

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride

Exploring the Properties and Applications of 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride (CAS No 2228697-79-6)

The compound 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride, identified by the CAS number NO 2,3-Dihydroindene, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of amino carboxylic acids, with a hydrochloride salt form that enhances its solubility and stability under various conditions.

The molecular structure of this compound is characterized by a dihydroindene ring system, which is a partially saturated bicyclic structure. The presence of a carboxylic acid group at position 1 and an amino group substituted with a tert-butyl moiety at position 4 imparts unique electronic and steric properties to the molecule. These features make it a promising candidate for various chemical reactions, including peptide synthesis and bioconjugation.

Recent studies have focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and mass spectrometry. Researchers have highlighted its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting various disease states. For instance, its ability to act as a precursor in peptide synthesis has been exploited in the creation of bioactive peptides with potential anti-inflammatory and anticancer properties.

The synthesis of NO 1H-indene-based compounds has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity levels. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

In conclusion, the compound CAS No 1H-indene-based derivatives represent a valuable addition to the arsenal of tools available for drug discovery and development. With ongoing research focusing on their structural modifications and biological evaluations, this class of compounds is expected to play a pivotal role in advancing therapeutic interventions across diverse medical fields.